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Compound of Interest

Compound Name:
1,3-Dibromo-2,4-

dimethoxybenzene

Cat. No.: B1354283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data, handling

procedures, and plausible experimental protocols related to 1,3-Dibromo-2,4-
dimethoxybenzene (CAS No. 185342-88-5). The information is intended to support

researchers, scientists, and professionals in drug development in the safe handling and

application of this compound. Due to a lack of extensive toxicological studies, caution is

advised, and all handling should be performed in a controlled laboratory setting by trained

personnel.

Chemical Identification and Properties
A summary of the key identifiers for 1,3-Dibromo-2,4-dimethoxybenzene is provided below.

Currently, detailed quantitative physical and chemical properties are not well-documented in

publicly available literature.
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Identifier Value

Chemical Name 1,3-Dibromo-2,4-dimethoxybenzene

CAS Number 185342-88-5[1]

Molecular Formula C₈H₈Br₂O₂[2][3]

Molecular Weight 295.96 g/mol [3]

Synonyms 1,3-dibromo-2,4-dimethoxy-benzene

Hazard Identification and Classification
Safety data sheets indicate that 1,3-Dibromo-2,4-dimethoxybenzene is classified as a

hazardous substance. The GHS hazard classifications are summarized in the table below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

GHS07 (Exclamation Mark)

Precautionary Statements:

A comprehensive list of precautionary statements is provided to ensure safe handling.
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash hands thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.
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P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Handling, Storage, and First Aid
Handling:

Handle in a well-ventilated place.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools.[1]

Prevent fire caused by electrostatic discharge steam.[1]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials.[1]

First Aid Measures:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Experimental Protocols
Detailed experimental data for the synthesis and analysis of 1,3-Dibromo-2,4-
dimethoxybenzene are not readily available. The following protocols are based on general

and established methodologies for similar compounds and should be adapted and optimized as

necessary.

Plausible Synthesis via Bromination of 1,3-
Dimethoxybenzene
A potential synthetic route to 1,3-Dibromo-2,4-dimethoxybenzene is the direct bromination of

1,3-dimethoxybenzene. The following workflow outlines the general steps.

Synthesis Workflow

Start: 1,3-Dimethoxybenzene
React with Bromine (Br2) 

 in a suitable solvent 
 (e.g., acetic acid or a chlorinated solvent)

1. Reaction under controlled 
 temperature and stirring

2. Aqueous work-up to remove 
 excess bromine and acid

3. Extraction with an organic solvent 
 (e.g., dichloromethane or ethyl acetate)

4. Drying of organic layer 
 (e.g., over Na2SO4)

5. Solvent removal under 
 reduced pressure

6. Crude 1,3-Dibromo-2,4-dimethoxybenzene7.

Click to download full resolution via product page

Caption: Plausible synthesis workflow for 1,3-Dibromo-2,4-dimethoxybenzene.

Purification Protocol
The crude product from the synthesis would likely require purification, for which column

chromatography is a standard method.
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Purification Workflow

Crude Product

Dissolve in a minimum amount 
 of a suitable solvent

Load onto a silica gel column

Elute with a non-polar to 
 moderately polar solvent system 

 (e.g., hexane/ethyl acetate gradient)

Collect fractions

Monitor fractions by TLC

Combine pure fractions

Concentrate under reduced pressure

Pure 1,3-Dibromo-2,4-dimethoxybenzene

Click to download full resolution via product page

Caption: General purification workflow via column chromatography.
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Structural Characterization
Confirmation of the structure of the synthesized product would be essential. The logical flow for

characterization is outlined below.

Structural Characterization Logic

Purified Sample

NMR Spectroscopy
(¹H and ¹³C)

Primary Structure

Mass Spectrometry
(e.g., GC-MS or LC-MS)

Molecular Weight

FTIR Spectroscopy
Functional Groups

Structure Confirmed

Click to download full resolution via product page

Caption: Logical workflow for the structural characterization of the product.

Emergency Procedures
In case of a spill or release, the following measures should be taken.
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Spill Response Workflow

Spill Occurs

Evacuate immediate area if necessary

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill with inert material

Carefully collect the material

Dispose of in a sealed container 
 according to regulations

Decontaminate the spill area

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Disclaimer: This guide is intended for informational purposes only and is based on currently

available data, which is limited. It is not a substitute for a comprehensive Safety Data Sheet

(SDS) provided by the supplier. Users should always consult the specific SDS for the material

they are handling and conduct a thorough risk assessment before use. All laboratory work

should be conducted in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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